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Compound of Interest

Compound Name: Welwitindolinone A isonitrile
Cat. No.: B1245564
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Welwitindolinone A isonitrile, a complex indole alkaloid with significant biological activity. The
information presented herein is intended to serve as a core reference for researchers engaged
in the synthesis, characterization, and further development of this natural product and its

analogues.

Core Spectroscopic Data

The following tables summarize the key quantitative data from *H Nuclear Magnetic Resonance
(NMR), 3C NMR, Infrared (IR) Spectroscopy, and High-Resolution Mass Spectrometry (HRMS)
for (x)-Welwitindolinone A Isonitrile.

Table 1: *"H NMR Spectroscopic Data
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Coupling

Chemical Shift L Number of .

(5) ppm Multiplicity Constant (J) T Assighment
Hz

7.35 d 7.3 1H Ar-H

7.23 dt 15,7.8 1H Ar-H

7.03 dt 1.0,7.5 1H Ar-H

6.73 d 7.8 1H Ar-H

3.14 S 3H N-CHs

2.63 q 7.0 1H CH

1.38 S 3H CHs

1.12 S 3H CHs

1.07 S 3H CHs

0.98 S 3H CHs

0.87 d 7.1 3H CHs

Solvent: CDClIs, Frequency: 400 MHz[1]

Table 2: *C NMR Spectroscopic Data
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Chemical Shift (8) ppm Carbon Type
177.5 C=0
144.1 Ar-C
130.0 Ar-C
127.2 Ar-C
125.0 Ar-CH
121.0 Ar-CH
106.9 Ar-CH
58.3 C
44.5 C
43.5 C
384 C
25.7 CHs
25.6 CHs
24.8 CHs
20.3 CHs
19.1 CHs
8.5 CHs

Solvent: CDCls, Frequency: 100 MHz[1]

Table 3: Infrared (IR) Spectroscopy Data
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Functional Group

Wavenumber (cm~12) Intensity .
Assignment
2950 medium C-H stretch
2925 medium C-H stretch
1697 strong C=0 stretch (oxindole)
1611 medium C=C stretch (aromatic)
1475 weak
1345 weak
1092 weak

Method: FTIR[1]

Table 4: High-Resolution Mass Spectrometry (HRMS)

Data
lon Calculated mi/z Found m/z
[M]*+ 257.1780 257.1778

lonization Method: El (Electron lonization)[1] Molecular Formula: C17H23NO[1]

Experimental Protocols

The spectroscopic data presented above were acquired using the following methodologies:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR spectra were recorded on a
Bruker AM-400 instrument at 400 MHz, and 3C NMR spectra were recorded at 100 MHz on
the same instrument.[1] Chemical shifts are reported in parts per million (ppm) relative to
internal chloroform (*H, & = 7.26; 3C, 0 = 77.2).[1]

e Infrared (IR) Spectroscopy: IR spectra were recorded on a Midac M-1200 FTIR
spectrometer.[1]
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¢ Mass Spectrometry (MS): High-resolution mass spectra were acquired at the University of
lllinois Mass Spectrometry Center using electrospray ionization (El).[1]

Spectroscopic Analysis Workflow

The following diagram illustrates a generalized workflow for the spectroscopic analysis of a
synthetic compound like Welwitindolinone A isonitrile.
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Caption: A generalized workflow for the synthesis, purification, and spectroscopic
characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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